Cas no 861585-81-1 (Ethyl 5-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-methyl-1H-pyrazole-4-carboxylate
• CAS No: 861585-81-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1026035
• PubChem ID: 227598
• Update Time: 2025-04-20

Ethyl 5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-1H-pyrazole-4-carboxylate
• Ethyl 3-methyl-1H-pyrazole-4-carboxylate
• Ethyl 5-methylpyrazole-4-carboxylate
• FT-0728330
• FT-0668334
• CS-W013290
• Z234808486
• 3-methyl-pyrazole-4-carboxylic acid ethyl ester
• ETHYL-3-METHYLPYRAZOLE-4-CARBOXYLATE
• ethyl 3-methyl-2H-pyrazole-4-carboxylate
• AKOS001385630
• SCHEMBL263628
• AKOS005070825
• A22050
• 6Z-0609
• 1H-Pyrazole-4-carboxylic acid, 3-methyl-, ethyl ester
• Pyrazole carboxylic ester 3
• AMY32872
• 3-Methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• W-203944
• EN300-26767
• 861585-81-1
• MFCD08443874
• F31223
• AMY20484
• Ethyl 3-Methylpyrazole-4-carboxylate
• BDBM14780
• AB45243
• 5-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• HHYVTIKYZUMDIL-UHFFFAOYSA-N
• NSC19454
• Ethyl-3-methyl-1H-pyrazole-4-carboxylate
• MFCD00233457
• DTXSID101005779
• 1195595-63-1
• NSC-19454
• 85290-78-4
• SY010183
• Ethyl5-methylpyrazole-4-carboxylate
• DB-191179
• DA-41115
• DB-076318

• Inchi： 1S/C7H10N2O2/c1-3-11-7(10)6-4-8-9-5(6)2/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： HHYVTIKYZUMDIL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NNC=1C)=O

Computed Properties

• Exact Mass: 154.074
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 0.8

Experimental Properties

• Melting Point: 49-52°C